Cas no 1015460-61-3 (6-methyl-5H-Pyrido[4,3-b]indole)

• Product Name: 6-methyl-5H-Pyrido[4,3-b]indole
• CAS No: 1015460-61-3
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 1096364
• PubChem ID: 44451601
• Update Time: 2025-04-20

6-methyl-5H-Pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-5H-Pyrido[4,3-b]indole
• 1015460-61-3
• SCHEMBL13100680
• CHEMBL261015
• DB-359626

• Inchi： 1S/C12H10N2/c1-8-3-2-4-9-10-7-13-6-5-11(10)14-12(8)9/h2-7,14H,1H3
• InChI Key： GBVZKBJPCWBDLR-UHFFFAOYSA-N
• SMILES： N1C2C=CN=CC=2C2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 182.084398327g/mol
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų